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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7823032 Get Quote

Introduction
D(+)-Raffinose pentahydrate is a naturally occurring trisaccharide composed of galactose,

glucose, and fructose. It is widely utilized in various scientific and industrial applications,

particularly in the fields of biotechnology, pharmaceuticals, and food science. This technical

guide provides comprehensive information on the physicochemical properties, biological

activities, and key applications of D(+)-Raffinose pentahydrate, with a focus on its relevance

to researchers, scientists, and drug development professionals.

CAS Number: 17629-30-0

Physicochemical Properties of D(+)-Raffinose
Pentahydrate
A summary of the key physicochemical properties of D(+)-Raffinose pentahydrate is

presented in the table below. This data is essential for its proper handling, storage, and

application in experimental settings.
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Property Value

CAS Number 17629-30-0

Molecular Formula C₁₈H₃₂O₁₆·5H₂O

Molecular Weight 594.51 g/mol [1]

Appearance White crystalline powder

Melting Point 78-82 °C[2]

Solubility in Water 50 g/L (20°C)[2]

Specific Optical Rotation +105° ± 2° (c=10% in H₂O, 20°C)

Density 1.47 g/cm³[2][3]

pH 5.5–7.0 (100 g/L in H₂O at 20°C)

Synonyms Melitose, Melitriose, Gossypose

Biological Activities and Applications
D(+)-Raffinose pentahydrate exhibits a range of biological activities that make it a valuable

compound in research and drug development.

Cryopreservation
Raffinose is widely used as a cryoprotectant to preserve the viability of cells and tissues during

freezing. Its mechanism of action involves stabilizing cellular membranes and preventing the

formation of damaging ice crystals. It is often used in combination with other cryoprotectants

like dimethyl sulfoxide (DMSO) or glycerol. For instance, it has been successfully used for the

cryopreservation of mouse spermatozoa.

Biofilm Inhibition
Recent studies have highlighted the potential of raffinose as a biofilm inhibitor, particularly

against the pathogenic bacterium Pseudomonas aeruginosa. Raffinose has been shown to

interfere with biofilm formation without affecting bacterial growth. This activity is mediated
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through its interaction with the lectin LecA, leading to a reduction in the cellular levels of the

second messenger molecule, cyclic diguanylate (c-di-GMP).

Prebiotic and Immunomodulatory Effects
Raffinose acts as a prebiotic, promoting the growth of beneficial gut bacteria. Additionally, it has

demonstrated immunomodulatory properties. Studies have shown that raffinose can alleviate

allergen-induced airway eosinophilia and reduce the mRNA levels of pro-inflammatory

cytokines IL-4 and IL-5 in lung tissue.

Drug Formulation
In the pharmaceutical industry, raffinose is utilized as a stabilizing agent in drug formulations,

particularly for freeze-dried products. It helps to maintain the stability and efficacy of active

pharmaceutical ingredients.

Signaling Pathway of Raffinose-Mediated Biofilm
Inhibition
The mechanism by which D(+)-Raffinose pentahydrate inhibits biofilm formation in

Pseudomonas aeruginosa involves a specific signaling pathway. Raffinose binds to the

carbohydrate-binding protein LecA, which in turn leads to an increase in the activity of a c-di-

GMP-specific phosphodiesterase (PDE). This enhanced PDE activity results in the degradation

of cyclic di-GMP, a key signaling molecule that promotes biofilm formation. The reduction in

cellular c-di-GMP levels ultimately leads to the inhibition of biofilm development.
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Raffinose-mediated inhibition of P. aeruginosa biofilm formation.
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Experimental Protocols
Cryopreservation of Mammalian Cells Using Raffinose
This protocol provides a general workflow for the cryopreservation of mammalian cells using a

freezing medium supplemented with raffinose.
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Start: Healthy Cell Culture

1. Harvest and count cells

2. Centrifuge to form a cell pellet

3. Resuspend pellet in cold
freezing medium with Raffinose

4. Aliquot cell suspension
into cryovials

5. Controlled slow freezing
(-1°C/minute) to -80°C

6. Transfer to liquid nitrogen
for long-term storage

End: Cryopreserved Cells

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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